Cas no 51058-87-8 (2,5-Dioxabicyclo[2.2.0]hexane)

• Product Name: 2,5-Dioxabicyclo[2.2.0]hexane
• CAS No: 51058-87-8
• MF: C₄H₆O₂
• MW: 86.0892415046692
• CID: 363505
• PubChem ID: 71366347
• Update Time: 2025-04-19

2,5-Dioxabicyclo[2.2.0]hexane Chemical and Physical Properties

Names and Identifiers

• 2,5-Dioxabicyclo[2.2.0]hexane
• DTXSID30789710
• 51058-87-8

• Inchi： 1S/C4H6O2/c1-3-4(5-1)2-6-3/h3-4H,1-2H2
• InChI Key： ILIJUHOICHMVMH-UHFFFAOYSA-N
• SMILES： O1CC2C1CO2

Computed Properties

• Exact Mass: 86.03678
• Monoisotopic Mass: 86.036779430g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 61.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46